Cas no 2098082-61-0 (methyl 1-(cyanomethyl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate)

• Product name: methyl 1-(cyanomethyl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2098082-61-0
• MF: C₁₁H₉N₃O₂S
• MW: 247.273060560226
• CID: 5728277
• PubChem ID: 121213307

methyl 1-(cyanomethyl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(cyanomethyl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate
• AKOS026723771
• F2198-4797
• 2098082-61-0
• methyl 1-(cyanomethyl)-3-thiophen-2-ylpyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 1-(cyanomethyl)-3-(2-thienyl)-, methyl ester

• Inchi： 1S/C11H9N3O2S/c1-16-11(15)8-7-14(5-4-12)13-10(8)9-3-2-6-17-9/h2-3,6-7H,5H2,1H3
• InChI Key： INLMIOIOXAEMHK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C(=O)OC)=CN(CC#N)N=1

Computed Properties

• Exact Mass: 247.04154771g/mol
• Monoisotopic Mass: 247.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 445.5±45.0 °C(Predicted)
• pka: -1.94±0.10(Predicted)

Additional information on methyl 1-(cyanomethyl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate

Comprehensive Overview of Methyl 1-(Cyanomethyl)-3-(Thiophen-2-yl)-1H-Pyrazole-4-Carboxylate (CAS No. 2098082-61-0)

Methyl 1-(cyanomethyl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2098082-61-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazole core with thiophene and cyanomethyl functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and inflammation.

The compound's molecular structure features a 1H-pyrazole-4-carboxylate backbone, which is known for its stability and reactivity. The presence of a thiophene ring enhances its electronic properties, while the cyanomethyl group offers additional sites for chemical modifications. This combination makes it a valuable building block in medicinal chemistry, especially in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its role in optimizing drug candidates with improved bioavailability and target specificity.

In the context of green chemistry and sustainable synthesis, methyl 1-(cyanomethyl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate has been explored as a substrate for eco-friendly catalytic reactions. With growing interest in reducing hazardous waste in chemical manufacturing, researchers are investigating solvent-free or water-based protocols for its production. This aligns with the broader industry trend toward environmentally friendly synthesis, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in material science. Its thiophene moiety is known to contribute to conductive polymers, which are critical in developing organic electronics such as flexible displays and solar cells. As the demand for renewable energy solutions grows, compounds like this are being studied for their role in advancing organic photovoltaics (OPVs) and light-emitting diodes (LEDs).

From a commercial perspective, CAS No. 2098082-61-0 is often sought after by suppliers and distributors specializing in fine chemicals. Its niche applications ensure steady demand, particularly in academic and industrial R&D labs. Online searches for this compound frequently include terms like "pyrazole derivatives supplier" or "thiophene-based intermediates," reflecting its relevance in custom synthesis projects.

Quality control and analytical characterization are critical for ensuring the compound's purity and consistency. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structure and purity. These methods are essential for researchers who rely on high-quality intermediates to achieve reproducible results in their experiments.

In summary, methyl 1-(cyanomethyl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas aligned with global trends like drug discovery, sustainable chemistry, and renewable energy technologies. As scientific inquiries into its properties expand, so does its potential to address some of the most pressing challenges in modern science and industry.